FIA method for the determination of vitamin A by iodine
Analytical Proceedings including Analytical Communications Pub Date: DOI: 10.1039/AI9953200141
Abstract
An FIA method for the determination of vitamin A in an aqueous solution is described. A two-line manifold was used with an iodine solution as the reagent stream and water as the carrier stream. Iodine was reduced by retinol to produce the iodide ion, the absorbance band of which was measured at 226 nm. The conditions for the FIA system were optimized. A calibration curve was obtained, which was linear between 0.1–50 and 50–100 mg l–1. The correlation coefficients were 0.999 and 0.998 and the limit of detection was calculated to be 53 µg l–1; the sr values lay between 0.39 and 12.37%.
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Journal Name：Analytical Proceedings including Analytical Communications
Research Products
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CAS no.: 118290-05-4
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CAS no.: 133556-24-8
